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Compound of Interest

Compound Name:
Methyl 2,2,2-trifluoroethyl

carbonate

Cat. No.: B1591677 Get Quote

Methyl 2,2,2-trifluoroethyl carbonate (MTFEC), also known as FEMC, is a fluorinated

organic compound that has garnered significant attention across various scientific disciplines.

While its utility extends to being a chemical intermediate in the synthesis of pharmaceuticals

and agrochemicals, its most prominent and researched application lies in the field of energy

storage, specifically as a high-performance additive in electrolytes for lithium-ion batteries.[1][2]

The strategic incorporation of fluorine atoms into the ethyl group imparts a unique combination

of properties, including enhanced thermal and electrochemical stability, making it a valuable

component for developing safer, more durable, and higher-voltage energy storage systems.[2]

[3] This guide, intended for researchers, scientists, and professionals in drug development and

materials science, provides a comprehensive overview of MTFEC, from its fundamental

physicochemical properties to its synthesis, applications, and handling protocols.

PART 1: Physicochemical and Spectroscopic Profile
Understanding the core properties of MTFEC is fundamental to its application. The compound

is a colorless to light yellow liquid under standard conditions.[4][5] Its key quantitative data are

summarized below.

Core Properties
The molecular weight of methyl 2,2,2-trifluoroethyl carbonate is 158.08 g/mol .[4][6] Its

chemical structure and formula are central to its function.
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Property Value Source(s)

Molecular Weight 158.08 g/mol [4][7]

Molecular Formula C₄H₅F₃O₃ [4][6][8]

CAS Number 156783-95-8 [4][6]

Density ~1.308 - 1.34 g/mL [1][9]

Boiling Point 74.2 - 106 °C [1][7]

Flash Point ~37 - 38 °C [7]

IUPAC Name
methyl 2,2,2-trifluoroethyl

carbonate
[6]

Synonyms
FEMC, Carbonic Acid Methyl

2,2,2-Trifluoroethyl Ester
[4][6]

Spectroscopic Data
Spectroscopic analysis confirms the structure of MTFEC. Analytical data from Fourier-

Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are

consistent with its assigned structure, providing a reliable method for identity and purity

confirmation in a laboratory setting.[7]

PART 2: Synthesis and Reactivity
General Synthesis Pathway
The synthesis of unsymmetrical carbonates like MTFEC can be achieved through several

routes. A common conceptual pathway involves the reaction of a chloroformate with an alcohol

or a transesterification reaction between a simple dialkyl carbonate (like dimethyl carbonate)

and 2,2,2-trifluoroethanol. The electron-withdrawing nature of the trifluoroethyl group influences

the reactivity of the starting materials and the stability of the final product.[10] An effective

method using calcium salts has also been developed to facilitate the synthesis of

unsymmetrical carbonates in high yield and purity.[1]
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Caption: Generalized synthesis pathway for MTFEC via transesterification.

Reactivity Insights
The reactivity of MTFEC is dominated by the carbonate functional group, flanked by a methyl

group and an electron-poor trifluoroethyl group. This asymmetry makes it a target for

nucleophilic attack. The trifluoroethyl group is a good leaving group, which can be relevant in

certain reaction mechanisms, particularly in the context of electrolyte decomposition and the

formation of passivation layers on battery electrodes.

PART 3: Core Application in Lithium-Ion Battery
Electrolytes
The most significant application of MTFEC is as a co-solvent or additive in non-aqueous

electrolytes for lithium-ion batteries (LIBs).[5] Its inclusion addresses several critical challenges
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in battery technology, particularly for high-voltage systems.

Mechanism of Action: Enhancing the Solid Electrolyte
Interphase (SEI)
In LIBs, a stable passivation layer, known as the Solid Electrolyte Interphase (SEI), must form

on the electrode surfaces to prevent continuous electrolyte decomposition. MTFEC plays a

crucial role in forming a robust and stable SEI, especially on the cathode.[2]

Causality: The high oxidation stability of MTFEC, conferred by its electronegative fluorine

atoms, allows the electrolyte to operate at higher voltages without rapid degradation. When it

does decompose at the electrode interface, it forms a stable, fluorine-rich passivation layer.

This layer is ionically conductive (allowing Li⁺ transport) but electronically insulating, which is

the ideal characteristic for a protective SEI.[2][11] This leads to enhanced discharge capacity,

improved cycling stability, and a longer battery lifespan.[2]
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Caption: Role of MTFEC in forming a protective SEI on a high-voltage cathode.

Key Advantages in Battery Performance:
High-Voltage Stability: Enables operation with next-generation high-voltage cathode

materials.[2]

Improved Safety: Contributes to the non-flammability of the electrolyte, a critical safety factor.

[3][11] Research into related compounds like bis(2,2,2-trifluoroethyl) carbonate (TFEC)

further highlights the fire-retardant benefits of the trifluoroethyl moiety.[12][13]

Enhanced Cycle Life: The stable SEI minimizes parasitic reactions, leading to better capacity

retention over hundreds of charge-discharge cycles.[2]

Low-Temperature Performance: Can improve the operational efficiency of batteries in cold

environments.[3][9]

PART 4: Experimental Protocol
This section provides a representative protocol for preparing a fluorinated electrolyte for use in

LIB cell testing. This protocol is a self-validating system; the performance of the resulting

battery cell (e.g., cycling stability, coulombic efficiency) serves as the ultimate validation of the

electrolyte's quality and formulation.

Protocol: Preparation of a MTFEC-Containing Electrolyte
Objective: To prepare 50 mL of a 1M LiPF₆ electrolyte in a baseline solvent mixture with 5% by

weight of MTFEC as an additive.

Materials:

Lithium hexafluorophosphate (LiPF₆), battery grade, >99.9%

Ethylene carbonate (EC), anhydrous, battery grade

Ethyl methyl carbonate (EMC), anhydrous, battery grade

Methyl 2,2,2-trifluoroethyl carbonate (MTFEC), anhydrous, battery grade
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Argon-filled glovebox with H₂O and O₂ levels <0.5 ppm

Magnetic stirrer and stir bars

Volumetric flasks and precision balance

Methodology:

Environment Control (Trustworthiness Pillar): Transfer all solvents, salts, and equipment into

an argon-filled glovebox. This is a critical step, as even trace amounts of moisture can react

with LiPF₆ to form hydrofluoric acid (HF), which severely degrades battery components.

Solvent Preparation: a. Prepare the baseline solvent by mixing EC and EMC in a 3:7 weight

ratio. For this protocol, this will be approximately 47.5 g of total solvent before the additive is

included. b. Tare a clean, dry beaker on the balance. Add approximately 14.25 g of EC and

33.25 g of EMC. Record the exact masses.

Additive Incorporation (Expertise Pillar): a. Calculate 5% of the total solvent weight to

determine the required mass of MTFEC. Assuming a total solvent mass of 50 g (for density

approximation), this would be 2.5 g. b. Add 2.5 g of MTFEC to the EC/EMC mixture. c. The

causality for using a small percentage (e.g., 5 wt%) is that this amount is often sufficient to

form an effective SEI without negatively impacting other electrolyte properties like ionic

conductivity.[2]

Salt Dissolution: a. Calculate the required mass of LiPF₆ for a 1M concentration in 50 mL of

the final solvent mixture. Note: This requires an accurate density measurement or

approximation of the final solvent blend. b. Slowly add the calculated amount of LiPF₆ to the

solvent mixture while stirring gently. The dissolution is endothermic. c. Continue stirring until

the salt is fully dissolved and the solution is clear and homogeneous.

Finalization and Storage: a. Transfer the final electrolyte to a tightly sealed, labeled

container. b. Store inside the glovebox until use. The electrolyte is now ready for coin cell

assembly and electrochemical testing.

PART 5: Safety and Handling
MTFEC is a flammable liquid and requires careful handling in a laboratory environment.[14]
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Hazards:

Physical: Flammable liquid and vapor.[14] Containers may build up pressure if heated.

Health: Causes skin irritation and serious eye irritation.[6][14] May cause respiratory

irritation.[14]

Handling Precautions (Self-Validating Safety System):

Use only in a well-ventilated area, preferably a chemical fume hood.[14]

Keep away from heat, sparks, open flames, and other ignition sources.

Use explosion-proof electrical equipment and non-sparking tools.[14]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[14]

Avoid breathing vapors or mist.[14]

Storage:

Store in a cool, dry, well-ventilated place away from direct sunlight.[1]

Keep the container tightly closed.

Conclusion
Methyl 2,2,2-trifluoroethyl carbonate stands out as a key enabling material, particularly in the

advancement of lithium-ion battery technology. Its unique molecular structure, characterized by

the trifluoroethyl group, provides a direct pathway to enhancing the electrochemical stability,

safety, and longevity of high-voltage energy storage systems. The principles guiding its

application—namely, the formation of a stable, fluorine-rich solid electrolyte interphase—are

well-established. While its role as a synthetic intermediate in other fields is noted, its impact on

materials science is currently the most profound. Continued research will likely focus on

optimizing its concentration in complex electrolyte formulations and exploring synergistic effects

with other advanced additives to further push the boundaries of battery performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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